2-chlorophenyl 3-nitrobenzoate
Overview
Description
2-chlorophenyl 3-nitrobenzoate is a synthetic compound that belongs to the family of nitrobenzoates. It is a yellow crystalline powder that is widely used in scientific research for its unique properties. This compound has gained significant attention due to its potential application in various fields such as medicine, agriculture, and industry.
Scientific Research Applications
Molecular Structure and Spectral Analysis
- FT-IR, HOMO and LUMO Analysis : The compound 2-(4-Chlorophenyl)-2-oxoethyl 3-nitrobenzoate, closely related to 2-chlorophenyl 3-nitrobenzoate, has been synthesized and analyzed. Its structure was confirmed using IR and X-ray diffraction studies. Vibrational wavenumbers were computed, and hyperpolarizability, infrared intensities, and charge transfer within the molecule were analyzed. This research provides insights into the molecular structure and electronic properties of similar compounds (Chidan Kumar et al., 2014).
Crystal Engineering and Structural Properties
- Molecular Salts and Cocrystals : A study on 2-Chloro-4-nitrobenzoic acid, a compound similar to this compound, discussed the synthesis of molecular salts with pyridyl and benzoic acid derivatives. The significance of halogen bonds in crystal structures was highlighted, which is relevant for understanding the structural versatility in similar compounds (Oruganti et al., 2017).
Biochemical Applications
- Sulfhydryl Group Determination : A water-soluble aromatic disulfide, related to this compound, has been synthesized for determining sulfhydryl groups in biological materials. This application is crucial for biochemical studies involving thiol-reactive substances (Ellman, 1959).
Synthesis and Reactivity
- Synthesis of Intermediates : The synthesis of the reagent formed by the reaction of 2-chlorophenyl phosphorodichloridate with 5-nitrobenzotriazole, used in the preparation of anticodon triplet of yeast tRNALys, is an example of the reactivity of similar compounds in synthetic chemistry (Seki & Mitsunobu, 1987).
Material Science Applications
- Paramagnetic Complexes : The formation of paramagnetic dirhenium complexes containing nitrobenzoate ligands showcases the potential of this compound derivatives in the field of material sciences, especially in the study of magnetic and electronic properties (Mallick et al., 2017).
properties
IUPAC Name |
(2-chlorophenyl) 3-nitrobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClNO4/c14-11-6-1-2-7-12(11)19-13(16)9-4-3-5-10(8-9)15(17)18/h1-8H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQZVXVPRIGQLKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-])Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
85965-90-8 |
Source
|
| Record name | 2-CHLOROPHENYL 3-NITROBENZOATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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